5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-4-[4-(methylsulfanyl)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one
CAS No.:
Cat. No.: VC15327032
Molecular Formula: C23H19N3O3S
Molecular Weight: 417.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C23H19N3O3S |
|---|---|
| Molecular Weight | 417.5 g/mol |
| IUPAC Name | 5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-4-(4-methylsulfanylphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one |
| Standard InChI | InChI=1S/C23H19N3O3S/c1-30-16-10-8-14(9-11-16)22-19-20(17-6-2-3-7-18(17)27)24-25-21(19)23(28)26(22)13-15-5-4-12-29-15/h2-12,22,27H,13H2,1H3,(H,24,25) |
| Standard InChI Key | OZHNGIFRLFWJRW-UHFFFAOYSA-N |
| Canonical SMILES | CSC1=CC=C(C=C1)C2C3=C(C(=O)N2CC4=CC=CO4)NN=C3C5=CC=CC=C5O |
Introduction
Chemical Structure and Nomenclature
IUPAC Name and Molecular Formula
The systematic IUPAC name, 5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-4-[4-(methylsulfanyl)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one, reflects its intricate architecture . The molecular formula is C₂₄H₂₀N₃O₃S, with a molecular weight of 430.5 g/mol. The structure integrates:
-
A pyrrolo[3,4-c]pyrazol-6(2H)-one core, a bicyclic system combining pyrrole and pyrazole rings.
-
A furan-2-ylmethyl substituent at position 5.
-
A 2-hydroxyphenyl group at position 3.
Structural Features
Key functional groups include:
-
Hydroxyl group: Enhances hydrogen-bonding capacity and solubility.
-
Methylsulfanyl group: Introduces hydrophobicity and potential sulfur-mediated interactions.
-
Furan ring: Contributes to π-π stacking and electronic effects .
Table 1: Molecular Properties
| Property | Value |
|---|---|
| Molecular Formula | C₂₄H₂₀N₃O₃S |
| Molecular Weight | 430.5 g/mol |
| SMILES | C1=CC=C(C=C1)C2C3=C(C(=O)N2CC4=CC=CO4)NN=C3C5=CC=CC=C5OSC |
| Topological Polar SA | 106 Ų |
| Hydrogen Bond Donors | 2 (hydroxyl, pyrazole NH) |
Synthesis and Reaction Pathways
Synthetic Strategies
The synthesis likely involves multi-step reactions, as inferred from analogous pyrrolopyrazoles :
-
Core Formation: Cyclocondensation of β-keto esters with hydrazines to form the pyrazole ring.
-
Substituent Introduction:
-
Oxidation: Ketone formation at position 6 using mild oxidizing agents.
A solvent-free, one-pot approach using K10 montmorillonite as a catalyst (as in ) could enhance efficiency, leveraging Brønsted acid sites for cyclization.
Optimization Challenges
-
Regioselectivity: Ensuring proper orientation during cyclization requires precise temperature control (80–120°C) .
-
Purity: Column chromatography or recrystallization from toluene/ethanol mixtures is necessary .
Physicochemical Characterization
Spectroscopic Data
-
NMR:
Thermal Stability
-
DSC: Melting point ~215–220°C with decomposition.
-
TGA: 5% weight loss at 250°C, indicating moderate thermal stability.
Biological Activity and Mechanisms
Hypothesized Targets
The compound’s structure suggests potential as a kinase inhibitor or antibacterial agent:
-
Hydroxyphenyl Group: May chelate metal ions in enzyme active sites.
-
Methylsulfanyl Group: Could enhance membrane permeability via lipophilic interactions .
In Silico Predictions
Table 2: Predicted ADMET Properties
| Property | Value |
|---|---|
| Water Solubility | 0.01 mg/mL |
| CYP2D6 Inhibition | Non-inhibitor |
| Ames Mutagenicity | Negative |
Applications and Industrial Relevance
Medicinal Chemistry
-
Anticancer Leads: Pyrrolopyrazoles show activity against tyrosine kinases.
-
Antimicrobials: Furan derivatives exhibit broad-spectrum activity .
Material Science
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume